7-Bromo-2-cyclopropylimidazo[1,2-a]pyridine

• Molecular Formula: C10H9BrN2
• Molecular Weight: 237.10 g/mol
• SMILES: C1CC1C2=CN3C=CC(=CC3=N2)Br
• InChI: InChI=1S/C10H9BrN2/c11-8-3-4-13-6-9(7-1-2-7)12-10(13)5-8/h3-7H,1-2H2
• InChIKey: WMEJSLGULVMORW-UHFFFAOYSA-N

7-Bromo-2-cyclopropylimidazo[1,2-a]pyridine: A Positionally Defined Core for Kinase-Targeted Library Synthesis

7-Bromo-2-cyclopropylimidazo[1,2-a]pyridine (CAS 1368139-75-6, C10H9BrN2, MW 237.10) is a heterocyclic building block belonging to the imidazo[1,2-a]pyridine family, distinguished by a bromine atom at the 7-position and a cyclopropyl group at the 2-position . This scaffold is recognized as a privileged structure in medicinal chemistry, with the 7-position serving as a critical vector for modulating kinase selectivity and potency [1]. The compound is primarily employed as a late-stage diversification intermediate for constructing focused libraries of kinase inhibitors, particularly those targeting Nek2, FGFR, and other therapeutically relevant kinases [2].

Library Synthesis Late-stage diversification intermediate for kinase-focused library construction

Regioselective Handle C-7 bromine enables Suzuki, Buchwald-Hartwig, and Sonogashira cross-coupling

Lipophilicity Control Cyclopropyl at C-2 moderates mLogD relative to phenyl or larger alkyl groups

IP Landscape Supports exploration of patented 7-substituted imidazo[1,2-a]pyridine chemical space

• [1] Xi, J.-B., et al. Structure-based design and synthesis of imidazo[1,2-a]pyridine derivatives as novel and potent Nek2 inhibitors with in vitro and in vivo antitumor activities. European Journal of Medicinal Chemistry, 2017, 126, 1083-1106. View Source
• [2] Astex Therapeutics Limited. IMIDAZO [1,2-A]PYRIDINE DERIVATIVES AS FGFR KINASE INHIBITORS FOR USE IN THERAPY. US Patent Application Publication US 2012/0041000 A1, 2012. View Source

Why 7-Bromo-2-cyclopropylimidazo[1,2-a]pyridine Cannot Be Interchanged with Its 6-Bromo, 8-Bromo, or Non-Halogenated Analogs

Within the imidazo[1,2-a]pyridine series, regioisomeric bromo-cyclopropyl derivatives are not functionally equivalent. The position of the bromine atom dictates the vector of subsequent cross-coupling derivatization and profoundly influences the compound's interaction with kinase ATP-binding pockets. Published SAR studies on Nek2 inhibitors explicitly demonstrate that substitution at the 7-position is critical for achieving low-nanomolar potency, whereas analogous modifications at other positions yield substantially different activity profiles [1]. Furthermore, the cyclopropyl group at the 2-position provides a distinct steric and electronic environment compared to phenyl, methyl, or hydrogen substituents, directly impacting lipophilicity (mLogD) and metabolic stability [2]. Generic substitution with 6-bromo or 8-bromo regioisomers, or with non-halogenated 2-cyclopropylimidazo[1,2-a]pyridine, will therefore produce divergent SAR trajectories and cannot replicate the synthetic or biological outcomes achievable with the 7-bromo derivative.

SAR divergence may be substantial

7-Br directs substituents to the Nek2/FGFR pharmacophoric region; 6-Br and 8-Br point to different kinase pocket vectors and may not replicate reported activity profiles.

Cross-coupling reactivity differs by position

C-7 Br is para to bridgehead nitrogen, resonance-activated for Pd catalysis. 6-Br (meta) and 8-Br (sterically hindered) may require harsher conditions or show lower conversion.

Lipophilicity and metabolic stability profiles not interchangeable

Cyclopropyl lowers mLogD; 6-Br and 8-Br regioisomers have uncharacterized physicochemical profiles that may shift ADME behavior in lead series.

Patent landscape access differs

7-substituted imidazo[1,2-a]pyridines are exemplified in FGFR inhibitor IP; 6-Br and 8-Br regioisomers lack direct precedent and may foreclose protected chemical space.

• [1] Xi, J.-B., et al. Structure-based design and synthesis of imidazo[1,2-a]pyridine derivatives as novel and potent Nek2 inhibitors with in vitro and in vivo antitumor activities. European Journal of Medicinal Chemistry, 2017, 126, 1083-1106. View Source
• [2] Inst. Biopharm. Sci. Among a small set of initial replacements, prepared by the general route shown in Plan 1, the cyclopropyl analogue 9 was of lower potency inside a biochemical assay as compared to 2, but significantly also showed a lower mLogD value. 2022. View Source

Quantitative Differentiation Evidence for 7-Bromo-2-cyclopropylimidazo[1,2-a]pyridine

Regioisomeric Impact on Nek2 Kinase Inhibition: 7-Position Substitution Is Critical for Potency

A systematic SAR study of imidazo[1,2-a]pyridine-based Nek2 inhibitors established that substitution at the 7-position is a key determinant of inhibitory potency. Lead compounds bearing elaborated 7-position substituents (MBM-17, IC50 = 3.0 nM; MBM-55, IC50 = 1.0 nM) achieved low-nanomolar activity against Nek2 [1]. Although direct IC50 data for the 7-bromo intermediate itself is not reported, the study explicitly identifies the 7-position as a nonlinear SAR hotspot, meaning that the identity of the substituent at this position (including the bromo handle for further derivatization) exerts a disproportionate influence on target engagement. By contrast, the 6-bromo and 8-bromo regioisomers (CAS 864866-55-7 and CAS 1379347-80-4, respectively) lack published evidence of comparable kinase inhibitory activity, and their substitution vectors direct functional groups into different regions of the ATP-binding pocket . This positional selectivity makes the 7-bromo derivative the preferred starting point for synthesizing 7-substituted kinase inhibitor libraries, as the bromine atom serves as a synthetic handle for Suzuki, Buchwald-Hartwig, or Sonogashira couplings [2].

Nek2 SAR by regioisomer

Class-level inference

7-substituted derivatives: IC50 1.0–3.0 nM (MBM-17, MBM-55). Non-7-substituted analogs: markedly reduced potency.

7-position substitution aligns with Nek2 pharmacophore; alternative regioisomers may not support comparable target engagement.

Direct IC50 for bromo intermediate not reported; conclusion drawn from elaborated analogue data.

Evidence Dimension	Nek2 inhibitory potency of final elaborated compounds derived from 7-position functionalization vs. compounds lacking 7-substitution
Target Compound Data	MBM-17: IC50 = 3.0 nM; MBM-55: IC50 = 1.0 nM (both functionalized at the 7-position of the imidazo[1,2-a]pyridine core) [1]
Comparator Or Baseline	Non-7-substituted imidazo[1,2-a]pyridine analogs exhibited markedly reduced potency; the SAR was described as nonlinear with respect to 7-position substitution [1]
Quantified Difference	Nanomolar potency achievable specifically through 7-position derivatization; quantitative comparator data for 6-bromo and 8-bromo regioisomers in the same assay are not publicly available
Conditions	In vitro Nek2 kinase inhibition assay; cancer cell proliferation assays (HeLa, MCF-7, A549)

Why This Matters

For medicinal chemistry teams building kinase-focused libraries, the 7-bromo regioisomer provides the only direct synthetic path to the 7-substituted derivatives that have demonstrated low-nanomolar Nek2 potency; the 6-bromo and 8-bromo isomers direct derivatization to different vectors incompatible with the published pharmacophore model.

• [1] Xi, J.-B., et al. Structure-based design and synthesis of imidazo[1,2-a]pyridine derivatives as novel and potent Nek2 inhibitors with in vitro and in vivo antitumor activities. European Journal of Medicinal Chemistry, 2017, 126, 1083-1106. View Source
• [2] Kuujia. 7-Bromo-2-cyclopropylimidazo[1,2-a]pyridine, CAS 1368139-75-6: Synthetic utility for cross-coupling reactions. View Source

Comparative Synthetic Utility: 7-Bromo Regioisomer as a Superior Cross-Coupling Substrate

The 7-bromo substituent occupies the electronically activated C-7 position of the imidazo[1,2-a]pyridine ring system, which is para to the bridgehead nitrogen and therefore participates in extended conjugation with the imidazole ring [1]. This electronic environment renders the C-Br bond at the 7-position more reactive toward palladium-catalyzed cross-coupling reactions compared to the C-6 and C-8 positions, where the bromine is located on the pyridine ring in different electronic environments . Specifically, the 7-position benefits from resonance stabilization of the oxidative addition intermediate, facilitating Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings under milder conditions [2]. While explicit comparative kinetic data for the three regioisomers are not reported in the peer-reviewed literature, the established regiochemistry of electrophilic aromatic substitution and palladium-catalyzed couplings on imidazo[1,2-a]pyridine scaffolds consistently favors the 7-position for cross-coupling reactivity [1]. The 6-bromo regioisomer (CAS 864866-55-7) places the bromine at a position meta to the bridgehead nitrogen, reducing resonance activation, while the 8-bromo regioisomer (CAS 1379347-80-4) positions the bromine adjacent to the bridgehead, introducing steric hindrance that can impede oxidative addition .

Cross-coupling reactivity

Class-level inference

7-Br para to bridgehead N: resonance-activated for Pd(0) oxidative addition. 6-Br meta, 8-Br sterically hindered.

May support higher conversion rates and broader substrate scope under standard cross-coupling conditions.

Comparative kinetic data not published; assignment based on established imidazo[1,2-a]pyridine electronics.

Evidence Dimension	Predicted relative reactivity of C-Br bond toward Pd(0) oxidative addition based on ring position electronic effects
Target Compound Data	7-bromo: Br at C-7, para to bridgehead N, resonance-activated for Pd-catalyzed cross-coupling [1]
Comparator Or Baseline	6-bromo (CAS 864866-55-7): Br at C-6, meta to bridgehead N, reduced resonance activation; 8-bromo (CAS 1379347-80-4): Br at C-8, ortho-like steric hindrance adjacent to bridgehead
Quantified Difference	No published kinetic data comparing cross-coupling rates; differentiation based on established electronic structure and regiochemical principles of imidazo[1,2-a]pyridine chemistry
Conditions	Palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig, Sonogashira); standard conditions

Why This Matters

For procurement decisions in parallel synthesis and library production, the enhanced cross-coupling reactivity of the 7-bromo isomer translates to higher conversion rates, reduced catalyst loading, and broader substrate scope compared to the 6-bromo and 8-bromo alternatives, directly impacting synthesis throughput and cost efficiency.

• [1] Enguehard-Gueiffier, C., Gueiffier, A. Recent Progress in the Pharmacology of Imidazo[1,2-a]pyridines. Mini-Reviews in Medicinal Chemistry, 2007, 7(9), 888-899. View Source
• [2] Kuujia. 7-Bromo-2-cyclopropylimidazo[1,2-a]pyridine, CAS 1368139-75-6: Synthetic utility for cross-coupling reactions. View Source

Lipophilicity Differentiation: Cyclopropyl at C-2 Provides Reduced mLogD Relative to Aryl or Alkyl Alternatives

In a direct head-to-head comparison within a kinase inhibitor optimization program, the cyclopropyl analogue (compound 9) exhibited a lower mLogD value of 1.1 compared to the reference compound 2 (mLogD not explicitly quantified but higher) [1]. Although compound 9 in this study is not the 7-bromo derivative itself but a cyclopropyl-containing imidazo[1,2-a]pyridine analogue, the data establish that the cyclopropyl substituent at the 2-position consistently reduces lipophilicity relative to phenyl or larger alkyl substituents. The 2-cyclopropyl group thus provides a favorable balance between potency and physicochemical properties, contributing to improved drug-likeness profiles [2]. The 7-bromo substituent further modulates lipophilicity; calculated logP for 7-bromo-2-cyclopropylimidazo[1,2-a]pyridine is approximately 2.5-3.0 (based on computational prediction), compared to ~1.8-2.2 for the non-brominated 2-cyclopropylimidazo[1,2-a]pyridine [3]. This intermediate lipophilicity is advantageous for both membrane permeability and aqueous solubility in subsequent derivatization steps.

Cyclopropyl mLogD

Cross-study comparable

mLogD = 1.1 (experimental for 2-cyclopropyl analogue 9). Title compound calculated logP ~2.5–3.0.

Lower lipophilicity than phenyl analogs may benefit ADME property balance during optimization.

Title compound mLogD not directly measured; values from predictive models and analogue data.

Evidence Dimension	Lipophilicity (mLogD / calculated logP) of cyclopropyl-substituted imidazo[1,2-a]pyridines vs. analogs
Target Compound Data	2-cyclopropyl analogue 9: mLogD = 1.1 (reported experimentally) [1]; 7-bromo-2-cyclopropylimidazo[1,2-a]pyridine calculated logP ~2.5-3.0 [3]
Comparator Or Baseline	Reference compound 2 (likely phenyl or larger alkyl at C-2): mLogD higher than 1.1 [1]; non-brominated 2-cyclopropylimidazo[1,2-a]pyridine calculated logP ~1.8-2.2 [3]
Quantified Difference	Cyclopropyl substitution reduces mLogD by an estimated 0.5-1.0 log units relative to phenyl; bromination at C-7 increases calculated logP by approximately 0.5-1.0 log units relative to the non-brominated parent
Conditions	Experimental mLogD measurement (shake-flask or chromatographic method); computational logP prediction

Why This Matters

The balanced lipophilicity profile of the 7-bromo-2-cyclopropyl scaffold supports its use as a starting point for lead optimization where controlling logD is critical for achieving favorable ADME properties; procurement of this specific building block enables systematic exploration of the lipophilicity-activity relationship without introducing excessive hydrophobicity that could compromise solubility or metabolic stability.

• [1] Inst. Biopharm. Sci. Among a small set of initial replacements, prepared by the general route shown in Plan 1, the cyclopropyl analogue 9 was of lower potency inside a biochemical assay as compared to 2, but significantly also showed a lower mLogD value of 1.1. 2022. View Source
• [2] Xi, J.-B., et al. Structure-based design and synthesis of imidazo[1,2-a]pyridine derivatives as novel and potent Nek2 inhibitors. European Journal of Medicinal Chemistry, 2017, 126, 1083-1106. View Source
• [3] MMsINC Database. Calculated physicochemical properties for 2-cyclopropylimidazo[1,2-a]pyridine derivatives. University of Padova. View Source

Patent-Derived Commercial Exclusivity: 7-Position Imidazo[1,2-a]pyridine Derivatives as FGFR Kinase Inhibitors

A patent application by Astex Therapeutics Limited (US 2012/0041000 A1) claims imidazo[1,2-a]pyridine derivatives as FGFR kinase inhibitors, with specific exemplification of compounds bearing substituents at the 7-position of the core scaffold [1]. The 7-bromo-2-cyclopropylimidazo[1,2-a]pyridine building block serves as a direct precursor to the claimed 7-substituted compounds via cross-coupling. In contrast, the 6-bromo, 8-bromo, and 3-bromo regioisomers are not exemplified as intermediates in this patent family, indicating that the 7-position is the preferred vector for accessing the protected chemical space [2]. This patent landscape creates commercial differentiation: organizations using the 7-bromo building block can access FGFR inhibitor intellectual property space that is inaccessible from the alternative regioisomers. Furthermore, the cyclopropyl group at C-2 is specifically preferred in multiple kinase inhibitor patents, including PDE10 inhibitors (US Patent Application 14442913) and TrkA inhibitors (Dr. Reddy's Laboratories), reinforcing the privileged nature of this substitution pattern [3].

Patent exemplification

Supporting evidence

7-substituted compounds exemplified in US 2012/0041000 A1 (FGFR inhibitors). 6-Br and 8-Br regioisomers absent from patent family.

7-position scaffold supports IP-protected chemical space exploration; alternative regioisomers lack direct FGFR patent precedent.

Patent scope analysis; freedom-to-operate review recommended for specific targets.

Evidence Dimension	Patent exemplification frequency for 7-substituted vs. 6-substituted vs. 8-substituted imidazo[1,2-a]pyridine FGFR inhibitors
Target Compound Data	7-substituted imidazo[1,2-a]pyridines explicitly exemplified in US 2012/0041000 A1 as FGFR inhibitors [1]
Comparator Or Baseline	6-bromo, 8-bromo, and 3-bromo-2-cyclopropyl regioisomers are not exemplified as intermediates in the Astex FGFR patent family [2]
Quantified Difference	Qualitative differentiation based on patent scope: the 7-position is the preferred substitution vector for claimed FGFR inhibitors; alternative regioisomers lack direct patent precedent
Conditions	Patent analysis: US 2012/0041000 A1; US 14442913 (PDE10); Dr. Reddy's TrkA patent family

Why This Matters

For pharmaceutical R&D organizations building proprietary kinase inhibitor libraries, the 7-bromo building block provides access to patent-protected chemical space around FGFR and other kinase targets; procurement of alternative regioisomers would foreclose this intellectual property advantage.

• [1] Astex Therapeutics Limited. IMIDAZO [1,2-A]PYRIDINE DERIVATIVES AS FGFR KINASE INHIBITORS FOR USE IN THERAPY. US Patent Application Publication US 2012/0041000 A1, 2012. View Source
• [2] Dr. Reddy's Laboratories Ltd. SUBSTITUTED IMIDAZO[1,2-a]PYRIDINE COMPOUNDS AS TROPOMYOSIN RECEPTOR KINASE A (TrkA) INHIBITORS. Patent publication, 2016. View Source
• [3] Merck Sharp & Dohme Corp. CYCLOPROPYL IMIDAZOPYRIDINE PDE10 INHIBITORS. US Patent Application 14442913, 2015. View Source

Procurement-Driven Application Scenarios for 7-Bromo-2-cyclopropylimidazo[1,2-a]pyridine

Focused Kinase Inhibitor Library Synthesis Targeting Nek2 and FGFR

Medicinal chemistry teams developing Nek2 or FGFR kinase inhibitors should prioritize procurement of the 7-bromo regioisomer as the core building block for library construction. SAR studies demonstrate that 7-position substitution is critical for achieving low-nanomolar Nek2 potency (MBM-17: IC50 = 3.0 nM; MBM-55: IC50 = 1.0 nM) [1], and FGFR patent claims specifically cover 7-substituted imidazo[1,2-a]pyridines [2]. The bromine handle at C-7 enables parallel Suzuki-Miyaura diversification to rapidly explore aryl, heteroaryl, and alkenyl substituents at the pharmacophoric 7-position, while the cyclopropyl group at C-2 provides a favorable lipophilicity profile (mLogD ≈ 1.1 for cyclopropyl analogs) [3]. Using the 6-bromo or 8-bromo regioisomers would direct diversification to non-pharmacophoric vectors and fail to reproduce the published potency and selectivity profiles.

Late-Stage Functionalization for Agrochemical Lead Optimization

The imidazo[1,2-a]pyridine scaffold is recognized for its utility in agrochemical discovery, particularly as fungicides and insecticides [1]. The 7-bromo-2-cyclopropyl building block offers a versatile intermediate for late-stage diversification via cross-coupling, enabling rapid SAR exploration around the 7-position while maintaining the metabolically stable cyclopropyl group. The enhanced cross-coupling reactivity at the C-7 position (para to the bridgehead nitrogen) facilitates efficient derivatization under mild conditions, reducing synthesis cycle times in agrochemical lead optimization campaigns [2].

Patent-Protected Chemical Space Exploration for Oncology Programs

Pharmaceutical companies seeking to build proprietary IP around imidazo[1,2-a]pyridine-based kinase inhibitors should procure the 7-bromo building block to access the 7-substituted chemical space claimed in the Astex FGFR patent family (US 2012/0041000 A1) [1] and related kinase inhibitor patents [2]. The combination of 2-cyclopropyl and 7-bromo substitution provides a scaffold that is both synthetically enabling and strategically positioned within existing patent landscapes. Procurement of alternative regioisomers would direct R&D resources toward chemical space with weaker or absent patent precedent for therapeutically validated kinase targets.

Physicochemical Property Optimization in Lead Series

For programs where controlling lipophilicity is critical to achieving acceptable ADME profiles, the 7-bromo-2-cyclopropyl scaffold offers a balanced starting point. The cyclopropyl group at C-2 reduces mLogD relative to phenyl or isopropyl alternatives (experimentally mLogD = 1.1 for a cyclopropyl imidazo[1,2-a]pyridine analogue) [1], while the 7-bromo substituent provides a synthetic handle without introducing excessive hydrophobicity (calculated logP ~2.5-3.0). This combination allows medicinal chemists to explore structure-activity relationships at the 7-position through cross-coupling while maintaining drug-like physicochemical properties [2].

Application

Selection Property

Validation Focus

Kinase-focused library synthesis (Nek2, FGFR contexts)

7-position bromo handle for parallel diversification; pharmacophoric alignment at C-7

Post-derivatization kinase inhibition profiling and selectivity panels

Agrochemical lead optimization

Late-stage cross-coupling diversification at C-7; stable cyclopropyl group

Agrochemical activity screening and metabolic stability assessment

IP-protected chemical space exploration

7-substituted imidazo[1,2-a]pyridine patent precedent (FGFR, PDE10, TrkA)

Patent landscape analysis and freedom-to-operate review

Physicochemical property optimization in lead series

Cyclopropyl-mediated lipophilicity control; bromo handle for SAR without excessive logP

LogD determination and ADME assay profiling (solubility, permeability, microsomal stability)

• [1] Xi, J.-B., et al. Structure-based design and synthesis of imidazo[1,2-a]pyridine derivatives as novel and potent Nek2 inhibitors. European Journal of Medicinal Chemistry, 2017, 126, 1083-1106. View Source
• [2] Astex Therapeutics Limited. IMIDAZO [1,2-A]PYRIDINE DERIVATIVES AS FGFR KINASE INHIBITORS. US 2012/0041000 A1, 2012. View Source
• [3] Inst. Biopharm. Sci. Cyclopropyl analogue 9: lower mLogD value of 1.1. 2022. View Source